![molecular formula C13H15BrN4O3S B4583264 methyl 2-{[2-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B4583264.png)
methyl 2-{[2-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of closely related compounds involves multi-step reactions, starting from basic precursors to achieve the desired structural complexity. For instance, the synthesis of thiazole and pyrazole derivatives often requires the cyclization of intermediate compounds, as demonstrated in the preparation of thiazole carboxylates from acetone dicarboxylate, sulfuryl chloride, and thiourea (Žugelj et al., 2009). These methodologies highlight the versatility and complexity of synthetic routes needed to construct such intricate molecules.
Molecular Structure Analysis
The molecular structure of compounds similar to the target molecule has been elucidated using X-ray diffraction methods, revealing intricate details about their crystalline forms and molecular conformations. For example, studies have detailed the molecular structure of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, showcasing the importance of structural determination in understanding compound properties (Minga, 2005).
Scientific Research Applications
Synthesis and Chemical Transformations
Transformations of Dimethyl Acetone-1,3-dicarboxylate
This compound has been involved in the synthesis of thiazole derivatives, demonstrating its utility in creating complex heterocyclic structures which are crucial in pharmaceutical chemistry (Žugelj et al., 2009).
Practical Synthesis of CCR5 Antagonists
Its utility extends to the development of CCR5 antagonists, highlighting its significance in synthesizing compounds with potential therapeutic applications (Ikemoto et al., 2005).
Anticancer Applications
Novel Thiazolyl-pyrazole Derivatives
Research into thiazolyl-pyrazole derivatives showcases the potential anticancer properties of compounds synthesized using this chemical, indicating its role in developing new chemotherapeutic agents (Sayed et al., 2019).
Synthesis of Thiazole Derivatives
The synthesis of various thiazole derivatives, including those with anticancer activity, underscores the compound's versatility in medicinal chemistry, offering pathways to novel treatments (Yurttaş et al., 2022).
Antimicrobial and Anticorrosive Properties
Bipyrazolic Derivatives as Corrosion Inhibitors
This chemical has been used to synthesize bipyrazolic derivatives, which exhibit effective corrosion inhibition properties, demonstrating its applicability beyond pharmaceuticals into materials science (Missoum et al., 2013).
Antimicrobial Evaluation of Novel Derivatives
The synthesis of new heterocyclic compounds incorporating this molecule has shown promising antimicrobial activities, suggesting its potential in developing new antibacterial and antifungal agents (Darwish et al., 2014).
properties
IUPAC Name |
methyl 2-[2-(4-bromo-5-methylpyrazol-1-yl)propanoylamino]-4-methyl-1,3-thiazole-5-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN4O3S/c1-6-10(12(20)21-4)22-13(16-6)17-11(19)8(3)18-7(2)9(14)5-15-18/h5,8H,1-4H3,(H,16,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNDFSKJLPBGSDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C(C)N2C(=C(C=N2)Br)C)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-{[2-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.